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Compound of Interest

Compound Name: Diisopropyl fluorophosphate

Cat. No.: B1672237 Get Quote

Introduction

Diisopropyl fluorophosphate (DFP) is a potent, irreversible inhibitor of serine hydrolases, a

large class of enzymes that utilize a key serine residue in their active site for catalysis. This

class includes vital enzymes such as acetylcholinesterase (AChE), digestive proteases like

trypsin and chymotrypsin, and coagulation factors like thrombin and Factor Xa.[1][2] DFP acts

by covalently modifying this active site serine, rendering the enzyme permanently inactive.[2][3]

This property makes DFP an invaluable tool for researchers to identify serine hydrolases, probe

enzyme mechanisms, and serve as a positive control in inhibition assays.[3][4] However, its

high toxicity necessitates strict adherence to safety protocols.[5]

Extreme Caution and Safety Precautions
DFP is an extremely potent neurotoxin that can be fatal if swallowed, inhaled, or absorbed

through the skin.[4][5] It functions as a nerve agent by irreversibly inhibiting

acetylcholinesterase, leading to an accumulation of acetylcholine and causing prolonged

muscle contraction, paralysis, and respiratory failure.[4][5]

ALWAYS perform all work with DFP in a certified chemical fume hood.

Required Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Consult the glove manufacturer's

compatibility chart.
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Eye Protection: Chemical safety goggles and a full-face shield are mandatory.

Lab Coat: A lab coat or chemical-resistant apron must be worn.

Respiratory Protection: For certain operations or in case of a spill, a full-face respirator with

appropriate cartridges may be required.

Handling and Storage:

Store DFP in a tightly sealed container in a cool, dry, well-ventilated, and secure area,

refrigerated at 2-8°C.[1]

Prepare stock solutions in a suitable anhydrous solvent like isopropanol or DMSO. DFP is

unstable in aqueous solutions and is rapidly hydrolyzed by alkali.[3]

Have a 2% sodium hydroxide solution ready for decontamination. In case of a spill or

breakage, the entire container and contaminated materials should be immersed in this

solution.

Disposal:

All DFP-contaminated waste, including pipette tips, tubes, and excess reagents, must be

treated as hazardous waste.

Decontaminate excess DFP and contaminated apparatus by immersing in a 2% aqueous

sodium hydroxide solution for several days to ensure complete hydrolysis before disposal

according to institutional guidelines.

Mechanism of Action: Irreversible Inhibition
DFP irreversibly inhibits serine hydrolases through a process called phosphonylation. The

catalytically active serine residue in the enzyme's active site acts as a nucleophile, attacking

the electrophilic phosphorus atom of DFP. This results in the formation of a stable, covalent

diisopropylphosphoryl-enzyme adduct and the release of a fluoride ion. This modification

permanently blocks the active site, preventing substrate binding and catalysis.
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Preparation

Pre-incubation

Reaction & Detection

Data Analysis

Prepare Reagents
(Buffer, DFP, AChE, DTNB, ATCh)

Setup 96-well Plate
(Test, Control, Blank wells)

Add Buffer

Add DFP dilutions
(or solvent for control)

Add AChE solution
(to all wells except blank)

Incubate at 37°C for 30 min

Add DTNB solution

Add ATCh solution to
initiate reaction

Immediately measure absorbance
at 412 nm kinetically

Calculate reaction rates

Calculate % Inhibition

Plot % Inhibition vs. [DFP]
to determine IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in In-Vitro Enzyme Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672237#how-to-use-diisopropyl-fluorophosphate-in-
in-vitro-enzyme-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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